N-(5-chloro-2,4-dimethoxyphenyl)-2,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO6S/c1-21-10-5-6-16(15(7-10)24-4)25(19,20)18-12-8-11(17)13(22-2)9-14(12)23-3/h5-9,18H,1-4H3
• InChI Key: XHTATRPDMIXTKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2OC)OC)Cl)OC
• Molecular Formula: C16H18ClNO6S
• Molecular Weight: 387.8 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2,4-dimethoxybenzenesulfonamide is a chemical compound characterized by the presence of a sulfonamide group attached to a chlorinated and dimethoxylated phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-2,4-dimethoxybenzenesulfonamide typically involves the reaction of 5-chloro-2,4-dimethoxyaniline with 2,4-dimethoxybenzenesulfonyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2,4-dimethoxyphenyl)-2,4-dimethoxybenzenesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, altering its chemical structure and properties.

Hydrolysis: The sulfonamide group can be hydrolyzed under acidic or basic conditions, leading to the formation of the corresponding sulfonic acid and amine.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in the presence of a catalyst.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the chlorine atom.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-2,4-dimethoxybenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-2,4-dimethoxybenzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with proteins, affecting their structure and function. The compound may also interact with enzymes, inhibiting their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2,4-dimethoxyphenyl)-4-ethoxybenzamide
• N-(5-chloro-2,4-dimethoxyphenyl)-N’-(5-methyl-3-isoxazolyl)-urea

Uniqueness

N-(5-chloro-2,4-dimethoxyphenyl)-2,4-dimethoxybenzenesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications, making it a valuable compound for various research applications.